Cas no 184900-06-9 (3,5,6,6-Tetramethylheptan-2-ol)

• Product Name: 3,5,6,6-Tetramethylheptan-2-ol
• CAS No: 184900-06-9
• MF: C₁₁H₂₄O
• MW: 172.307663917542
• CID: 6598954
• PubChem ID: 85706300
• Update Time: 2025-10-28

3,5,6,6-Tetramethylheptan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3,5,6,6-tetramethylheptan-2-ol
• 184900-06-9
• EN300-1636734
• 3,5,6,6-Tetramethylheptan-2-ol

• Inchi： 1S/C11H24O/c1-8(10(3)12)7-9(2)11(4,5)6/h8-10,12H,7H2,1-6H3
• InChI Key： QIUGENBOBZOFJP-UHFFFAOYSA-N
• SMILES： OC(C)C(C)CC(C)C(C)(C)C

Computed Properties

• Exact Mass: 172.182715385g/mol
• Monoisotopic Mass: 172.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų

Additional information on 3,5,6,6-Tetramethylheptan-2-ol

3,5,6,6-Tetramethylheptan-2-ol (CAS No. 184900-06-9): Properties, Applications, and Market Insights

3,5,6,6-Tetramethylheptan-2-ol (CAS No. 184900-06-9) is a branched-chain alcohol with significant industrial and research applications. This compound, often referred to as TMH-2-ol in abbreviated form, belongs to the family of tertiary alcohols and exhibits unique chemical properties due to its molecular structure. The presence of four methyl groups at positions 3, 5, 6, and 6 contributes to its steric hindrance, influencing its reactivity and solubility characteristics.

The molecular formula of 3,5,6,6-Tetramethylheptan-2-ol is C11H24O, with a molecular weight of 172.31 g/mol. Its branched structure makes it particularly interesting for applications requiring specific solubility profiles or controlled reactivity. Recent studies have highlighted its potential as an intermediate in the synthesis of flavor and fragrance compounds, where its unique structural features contribute to desirable olfactory properties.

In the pharmaceutical sector, TMH-2-ol has gained attention as a potential building block for drug development. Researchers are investigating its use in creating chiral auxiliaries and asymmetric synthesis due to the steric effects of its multiple methyl groups. The compound's stability under various conditions makes it attractive for formulation scientists working on controlled-release drug delivery systems.

The cosmetic industry has shown growing interest in 3,5,6,6-Tetramethylheptan-2-ol as a potential ingredient in high-performance skincare formulations. Its molecular structure suggests possible benefits as an emollient or solvent in premium cosmetic products. Recent patent filings indicate its use in long-lasting fragrance compositions, where it may help stabilize volatile aromatic compounds.

From an environmental perspective, TMH-2-ol demonstrates favorable biodegradability characteristics compared to many synthetic alcohols. This has led to research into its potential as a green solvent alternative in various industrial applications. Manufacturers are particularly interested in its compatibility with bio-based formulations and sustainable chemistry initiatives.

The global market for 3,5,6,6-Tetramethylheptan-2-ol is experiencing steady growth, driven by increasing demand from the flavor and fragrance industry and expanding applications in specialty chemicals. Market analysts project a compound annual growth rate (CAGR) of 5-7% over the next five years, with Asia-Pacific emerging as a key consumption region due to rapid industrialization and growing personal care markets.

Quality control of CAS 184900-06-9 typically involves advanced analytical techniques such as gas chromatography (GC) and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure the compound meets the stringent purity requirements of pharmaceutical and cosmetic applications. Recent advancements in process chemistry have improved the efficiency of TMH-2-ol synthesis, making it more accessible for commercial applications.

Researchers continue to explore novel applications for 3,5,6,6-Tetramethylheptan-2-ol in material science. Its potential as a polymer modifier and surface-active agent is currently under investigation, with preliminary results showing promise in improving material properties. The compound's ability to influence crystallization behavior in certain systems makes it particularly interesting for specialty polymer development.

Safety evaluations of TMH-2-ol indicate it has a favorable toxicological profile for many industrial applications. However, as with all chemical substances, proper handling procedures should be followed. Material safety data sheets (MSDS) provide detailed guidance on storage conditions, personal protective equipment requirements, and first aid measures for this compound.

The future of 3,5,6,6-Tetramethylheptan-2-ol research appears promising, with ongoing studies exploring its potential in catalysis and nanotechnology applications. Its unique combination of steric effects and chemical stability continues to attract attention from academic and industrial researchers alike. As sustainable chemistry gains importance, the compound's biodegradability and potential for green chemistry applications may further drive market growth.

For purchasers and researchers seeking high-purity 3,5,6,6-Tetramethylheptan-2-ol, it's essential to verify supplier credentials and request comprehensive analytical certificates. The compound is available in various purity grades, with pharmaceutical-grade material commanding premium pricing. Current market trends suggest increasing demand for custom synthesis services and derivatization of TMH-2-ol for specialized applications.

In conclusion, 3,5,6,6-Tetramethylheptan-2-ol (CAS 184900-06-9) represents a versatile chemical intermediate with growing importance across multiple industries. Its unique structural features, combined with favorable physical and chemical properties, make it valuable for applications ranging from fragrance chemistry to advanced material development. As research continues to uncover new applications, this compound is likely to see expanded use in innovative technologies and formulations.